Cas no 96252-32-3 (Deacetyl-O-demethyl Diltiazem Hydrochloride)

Deacetyl-O-demethyl Diltiazem Hydrochloride structure
96252-32-3 structure
Product Name:Deacetyl-O-demethyl Diltiazem Hydrochloride
CAS No:96252-32-3
MF:C19H23ClN2O3S
MW:394.915522813797
CID:827260
PubChem ID:71315208
Update Time:2025-04-19

Deacetyl-O-demethyl Diltiazem Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Deacetyl-O-demethyl Diltiazem Hydrochloride
    • (3S)-5-[2-(dimethylamino)ethyl]-3-hydroxy-2-(4-hydroxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4-one,hydrochloride
    • (3S)-5-[2-(Dimethylamino)ethyl]-3-hydroxy-2-(4-hydroxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one--hydrogen chloride (1/1)
    • (3S)-5-[2-(dimethylamino)ethyl]-3-hydroxy-2-(4-hydroxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4-one;hydrochloride
    • CID 71315208
    • 96252-32-3
    • DTXSID40747422
    • Inchi: 1S/C19H22N2O3S.ClH/c1-20(2)11-12-21-15-5-3-4-6-16(15)25-18(17(23)19(21)24)13-7-9-14(22)10-8-13;/h3-10,17-18,22-23H,11-12H2,1-2H3;1H/t17-,18?;/m1./s1
    • InChI Key: NPMHEOKYIXUNBP-XRVQSCEISA-N
    • SMILES: Cl.S1C2C=CC=CC=2N(C([C@@H](C1C1C=CC(=CC=1)O)O)=O)CCN(C)C

Computed Properties

  • Exact Mass: 394.1117915g/mol
  • Monoisotopic Mass: 394.1117915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 454
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.3Ų

Deacetyl-O-demethyl Diltiazem Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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